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Introduction

4-Methoxypiperidine hydrochloride (CAS No. 4045-25-4) is a heterocyclic organic
compound that serves as a crucial building block in medicinal chemistry and drug discovery.[1]
Its piperidine scaffold is a common motif in a vast array of biologically active molecules and
approved pharmaceuticals. This technical guide provides a comprehensive overview of the
chemical properties, synthesis, and potential biological applications of 4-methoxypiperidine
hydrochloride, with a focus on its utility in the development of novel therapeutics.

Chemical and Physical Properties

4-Methoxypiperidine hydrochloride is an off-white to light yellow solid at room temperature.
[1] It is the hydrochloride salt of 4-methoxypiperidine, which enhances its stability and solubility
in aqueous media, a desirable characteristic for many synthetic and biological applications.

Table 1: Physicochemical Properties of 4-Methoxypiperidine Hydrochloride
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Property Value Reference(s)
CAS Number 4045-25-4 [1]

Molecular Formula CeH14CINO

Molecular Weight 151.64 g/mol [1]
Appearance Off-white to light yellow solid [1]

Melting Point 137.5-139.5 °C [2]

Boiling Point Not available

Solubility Soluble in water [3]

N Store at 0-8 °C, sealed in a dry
Storage Conditions _ [1]12]
environment

Synthesis and Characterization

The synthesis of 4-methoxypiperidine hydrochloride can be achieved through various
synthetic routes. A common method involves the methylation of a suitable precursor, such as 4-
hydroxypiperidine, followed by the formation of the hydrochloride salt.

Experimental Protocol: Synthesis from 1-Boc-4-
methoxypiperidine

A frequently employed laboratory-scale synthesis involves the deprotection of a Boc-protected
4-methoxypiperidine precursor.

Reaction Scheme:

Figure 1: Synthesis of 4-methoxypiperidine hydrochloride.

Procedure:

e To a stirred solution of 1-Boc-4-methoxypiperidine (1 equivalent) in 1,4-dioxane, add a 4M
solution of hydrogen chloride in 1,4-dioxane (excess) at O °C.

o Allow the reaction mixture to stir at 0 °C for 2 hours.
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e Warm the reaction to room temperature (23 °C) and continue stirring.
* Remove the solvent under reduced pressure.

e Wash the resulting residue with anhydrous ether and dry under vacuum to yield 4-
methoxypiperidine hydrochloride.[2]

Spectroscopic Data

While specific spectra for 4-methoxypiperidine hydrochloride are not readily available in
public databases, the expected spectroscopic features can be inferred from its structure and
data for similar compounds.

e 1H NMR: The proton NMR spectrum would be expected to show signals for the methoxy
group protons, the proton on the carbon bearing the methoxy group, and the protons of the
piperidine ring.

e 13C NMR: The carbon NMR spectrum would display distinct peaks for the methoxy carbon,
the carbon attached to the methoxy group, and the carbons of the piperidine ring.

» IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorbances for
N-H stretching (of the protonated amine), C-H stretching, and C-O stretching.

Biological Activity and Applications in Drug
Discovery

The 4-methoxypiperidine moiety is a valuable pharmacophore in the design of centrally active
agents due to its ability to impart favorable physicochemical properties, such as improved brain
penetration. Derivatives of 4-methoxypiperidine have been investigated for their activity at
various G-protein coupled receptors (GPCRs) and transporters.

Potential Signaling Pathways and Molecular Targets

Based on the activities of related piperidine-containing compounds, derivatives of 4-
methoxypiperidine could potentially modulate several key signaling pathways in the central
nervous system.
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Figure 2: Potential molecular targets and signaling pathways for 4-methoxypiperidine
derivatives.

Dopaminergic System: The piperidine scaffold is present in numerous dopamine transporter
(DAT) inhibitors. By blocking the reuptake of dopamine, these compounds can elevate
synaptic dopamine levels, a mechanism relevant to the treatment of ADHD and depression.

Cholinergic System: Derivatives of 4-methoxypiperidine have been explored as inhibitors of
the presynaptic choline transporter (CHT).[4] Inhibition of CHT can modulate the synthesis of
acetylcholine, a neurotransmitter crucial for cognitive function.

Opioid Receptors: The 4-anilidopiperidine core, a related structure, is the basis for potent p-
opioid receptor agonists like fentanyl.[5] Modifications of the 4-substituent on the piperidine
ring can influence receptor affinity and selectivity.

Histamine Receptors: 4-Oxypiperidine ethers have been identified as antagonists of the
histamine H3 receptor, a target for the treatment of cognitive disorders and other CNS
conditions.[6]

Sigma Receptors: Piperidine derivatives have also been developed as high-affinity ligands
for sigma receptors, which are implicated in a variety of neurological and psychiatric
disorders.[7]
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Safety and Handling

4-Methoxypiperidine hydrochloride is an irritant. Standard laboratory safety precautions
should be observed when handling this compound.

Table 2: GHS Hazard and Precautionary Statements

Category Statement

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/protective clothing/eye
protection/face protection.P302+P352: IF ON
Precautionary Statements SKIN: Wash with plenty of soap and
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

It is recommended to handle 4-methoxypiperidine hydrochloride in a well-ventilated area or
a fume hood.[8] In case of contact with skin or eyes, rinse immediately with plenty of water.[3]

Conclusion

4-Methoxypiperidine hydrochloride is a versatile and valuable building block for the
synthesis of novel, biologically active compounds. Its favorable physicochemical properties and
the established importance of the piperidine scaffold in CNS-active drugs make it a compound
of significant interest to researchers in medicinal chemistry and drug development. Further
exploration of derivatives based on this core structure is likely to yield new therapeutic agents
for a range of neurological and psychiatric disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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